Cas no 1805436-24-1 (3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine
• CAS No: 1805436-24-1
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4862715
• Update Time: 2025-05-26

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-6-3(2-11)1-4(13(14)15)5(12-6)7(9)10/h1,7H,2,11H2
• InChI Key： HZKQWPTXZLZJAZ-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)C=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine

Introduction to 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine (CAS No. 1805436-24-1)

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine, identified by its CAS number 1805436-24-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which makes it a versatile scaffold for drug discovery and development. The presence of multiple functional groups, including an amino methyl group, a bromo substituent, a difluoromethyl group, and a nitro group, endows this molecule with unique chemical properties and reactivity patterns that make it valuable for synthetic applications.

The aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic center, facilitating further derivatization and enabling the formation of various bioconjugates. This feature is particularly useful in medicinal chemistry for linking the compound to other pharmacophores or for modifying its solubility and pharmacokinetic properties. The bromo substituent at the 2-position serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the difluoromethyl group at the 6-position is known to enhance metabolic stability and binding affinity in drug candidates, making it a desirable moiety in modern drug design.

The nitro group at the 5-position of the pyridine ring contributes to the compound's electronic properties and can be further functionalized through reduction to an amine or through diazotization reactions. These transformations open up numerous possibilities for generating analogs with tailored biological activities. The combination of these functional groups makes 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine a promising intermediate for synthesizing novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in exploring the potential of nitropyridine derivatives as pharmacological tools. Studies have demonstrated that nitro-containing heterocycles can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural motif of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine aligns well with these trends, as it provides a robust framework for developing innovative small-molecule drugs.

One notable area of research involves the use of this compound in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By modifying the pyridine core with functional groups like the aminomethyl, bromo, and difluoromethyl moieties, researchers can fine-tune the interactions between the compound and target kinases. For instance, computational studies have suggested that the electron-withdrawing nature of the nitro group can enhance binding affinity by stabilizing negative charge densities on the kinase active site.

Another emerging application of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine is in the field of neurodegenerative disease research. Preliminary studies have indicated that nitropyridine derivatives may interfere with aberrant protein aggregation processes associated with conditions like Alzheimer's disease and Parkinson's disease. The presence of multiple reactive sites on this molecule allows for diverse chemical modifications aimed at modulating protein-protein interactions or enhancing drug delivery across the blood-brain barrier.

The synthetic utility of this compound has also been explored in cross-coupling reactions leading to biaryl structures, which are common motifs in many approved drugs. The bromo substituent at the 2-position serves as an ideal partner for palladium-catalyzed reactions with boronic acids or aryl halides, enabling the construction of complex aromatic systems with potential therapeutic benefits. Such transformations are particularly relevant in generating molecules with improved pharmacokinetic profiles or enhanced target specificity.

Advances in flow chemistry have further expanded the synthetic possibilities for derivatives of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine. Continuous-flow reactors allow for high-throughput synthesis and improved scalability, which are critical factors in drug development pipelines. By integrating multiple reaction steps into a single system, researchers can efficiently produce libraries of nitropyridine-based compounds for high-throughput screening (HTS) campaigns.

The impact of fluorinated moieties on drug design cannot be overstated. The incorporation of fluorine atoms into pharmaceuticals often leads to enhanced lipophilicity, metabolic stability, and binding affinity. In 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine, the difluoromethyl group at the 6-position exemplifies this trend by contributing to favorable pharmacokinetic properties while maintaining biological activity. This feature has been leveraged in designing next-generation kinase inhibitors that exhibit improved solubility and reduced clearance rates.

Recent publications have highlighted the role of nitro groups in modulating redox signaling pathways within cells. The ability to convert nitro groups into amides or azides through enzymatic or chemical means provides a dynamic toolset for studying redox-sensitive processes relevant to diseases such as cancer and inflammation. Derivatives of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine could serve as probes or scaffolds for developing redox-active therapeutics.

The versatility of this compound also extends to its application in material science and agrochemicals. Pyridine-based molecules are frequently used as ligands in coordination chemistry due to their ability to form stable complexes with metal centers. Such complexes can be employed as catalysts or sensors with applications ranging from industrial processes to environmental monitoring.

In conclusion,3-(Aminomethyl)-2-bromo-6-(difluoromethyl)-5-nitropyridine (CAS No. 1805436-24-1) represents a valuable building block for synthetic chemists working on pharmaceuticals and fine chemicals. Its unique combination of functional groups offers numerous opportunities for generating novel compounds with diverse biological activities. As research continues to uncover new applications for nitropyridines and related heterocycles,this molecule is poised to play an important role in future drug discovery efforts.